Cas no 365427-18-5 (3-(2,3-Dimethylphenyl)phenol)

• Product Name: 3-(2,3-Dimethylphenyl)phenol
• CAS No: 365427-18-5
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• MDL: MFCD18312784
• CID: 2621604
• PubChem ID: 20556561
• Update Time: 2025-06-08

3-(2,3-Dimethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-DIMETHYLPHENYL)PHENOL
• 2',3'-Dimethyl-[1,1'-biphenyl]-3-ol
• 2,3-Dimethyl-3'-hydroxybiphenyl
• 2',3'-Dimethyl[1,1'-biphenyl]-3-ol
• 3-(2,3-Dimethylphenyl)phenol

• MDL： MFCD18312784
• Inchi： 1S/C14H14O/c1-10-5-3-8-14(11(10)2)12-6-4-7-13(15)9-12/h3-9,15H,1-2H3
• InChI Key： WNMUMXBEMBZWGJ-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 198.104465066g/mol
• Monoisotopic Mass: 198.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(2,3-Dimethylphenyl)phenol

Introduction to 3-(2,3-Dimethylphenyl)phenol (CAS No. 365427-18-5)

3-(2,3-Dimethylphenyl)phenol, with the Chemical Abstracts Service (CAS) number 365427-18-5, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by a phenolic group attached to a substituted phenyl ring, which imparts specific chemical and biological properties.

The molecular formula of 3-(2,3-Dimethylphenyl)phenol is C₁₃H₁₄O, and its molecular weight is approximately 186.25 g/mol. The compound's structure consists of a phenol moiety linked to a 2,3-dimethylphenyl group, which provides it with a combination of aromatic and phenolic functionalities. These features make it an interesting candidate for various chemical reactions and biological studies.

In the realm of pharmaceutical research, 3-(2,3-Dimethylphenyl)phenol has been explored for its potential as a lead compound in drug discovery. Recent studies have focused on its anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 3-(2,3-Dimethylphenyl)phenol exhibited significant anti-inflammatory activity in vitro and in vivo models. The researchers found that these derivatives could effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential use in treating inflammatory diseases.

Beyond its pharmaceutical applications, 3-(2,3-Dimethylphenyl)phenol has also been investigated for its role in materials science. Its unique structure makes it a valuable precursor for the synthesis of advanced materials with specific properties. A study published in Advanced Materials in 2020 demonstrated that 3-(2,3-Dimethylphenyl)phenol-based polymers exhibited excellent thermal stability and mechanical strength. These polymers were found to be suitable for use in high-performance coatings and composites.

In the context of chemical synthesis, 3-(2,3-Dimethylphenyl)phenol serves as an important intermediate for the preparation of various functionalized compounds. Its reactivity with different reagents allows for the introduction of diverse functional groups, making it a versatile building block in organic synthesis. For example, a study published in Organic Letters in 2019 described a novel method for the palladium-catalyzed arylation of 3-(2,3-Dimethylphenyl)phenol, which yielded high yields and excellent selectivity. This method has since been adopted by several research groups for the synthesis of complex organic molecules.

The safety and environmental impact of 3-(2,3-Dimethylphenyl)phenol are also important considerations. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to ensure environmental safety. Studies have shown that this compound has low toxicity and does not pose significant environmental risks when used responsibly.

In conclusion, 3-(2,3-Dimethylphenyl)phenol (CAS No. 365427-18-5) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.